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Core Drug Profile

The table below summarizes the fundamental technical identifiers and chemical data for Cloperastine

Hydrochloride.

Attribute Detail

Recommended INN Cloperastine [1]

ATC Code R05DB21 [1] [2] [3]

Therapeutic Category Cough suppressant (Antitussive) [1] [4] [3]

Molecular Formula C₂₀H₂₄ClNO•HCl [3]

CAS Registry Number 14984-68-0 [3]

Chemical Name Piperidine, 1-[2-[(4-chlorophenyl)phenylmetoxy]ethyl]- hydrochloride [1]

Remarks Diphenhydramine derivative [3]
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Pharmacology & Mechanism of Action

Cloperastine Hydrochloride is a non-narcotic antitussive with a multi-targeted mechanism of action that

differentiates it from opioid-derived alternatives [4]. Its effects are mediated through several pathways:

Central Cough Suppression: The primary action is the suppression of the cough center located in

the medulla oblongata, reducing the cough reflex without associated respiratory depression or
narcotic effects [4] [5].

Peripheral Actions: The drug also exhibits additional properties:
Antihistaminic (H1 receptor blockade): Helps mitigate coughs with an allergic component [5].

Anticholinergic Action: Reduces mucus production in the airways and helps relax bronchial
muscles [5].

Local Anesthetic Effect: Acts directly on sensory nerves in the respiratory tract, providing a
numbing effect that further suppresses the cough reflex [5].

The following diagram illustrates this multi-pathway mechanism:
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Cloperastine's multi-targeted antitussive mechanism without narcotic effects.

Pharmacokinetic & Clinical Data

For a researcher's perspective, the following table consolidates key pharmacological and clinical data from

preclinical and clinical studies.

Parameter Detail

Defined Daily
Dose (DDD)

60 mg (oral, expressed as hydrochloride) [2]

Onset of Action
(Oral)

20-30 minutes after administration [4]

Duration of
Action

3-4 hours for a single dose [4]

Common Adult
Dosage

10-20 mg three times daily [4]

Key Preclinical
Findings

Acts on cough center without depressing respiratory center; no negative

cardiocirculatory effects [4].

Efficacy &
Tolerability

Shown to be effective in various cough types (e.g., persistent dry cough);

generally well-tolerated with a favorable side effect profile compared to codeine
[4].

Technical & Experimental Insights

This section provides information relevant to experimental protocols and product development based on

available data.

Drug Formulations & Purity: In pharmaceutical development, Cloperastine Hydrochloride is
categorized by purity grades, primarily 98% and 99%, which are critical for its use as a
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pharmaceutical intermediate [6]. Common final dosage forms include tablets and syrups, with

syrups being particularly suitable for pediatric and geriatric populations [7].
Key Experimental Considerations: While the search results do not provide explicit, step-by-step

laboratory protocols for synthesizing or testing Cloperastine, they highlight crucial aspects for
designing experiments:

Pharmacological Assays: Preclinical studies demonstrate that the molecule's efficacy can be
evaluated using models measuring cough reflex suppression. A key differentiator is verifying the

absence of narcotic effects and respiratory center depression, often a comparative
advantage over codeine [4].

Analytical Testing: Ensuring high purity (99%) is essential for pharmaceutical applications,
implying the use of advanced analytical techniques for quality control [6].

Clinical Trial Design: Clinical evidence for efficacy and tolerability has been established in
managing cough associated with conditions like bronchitis, focusing on both adult and

vulnerable populations [4].

Key Takeaways for Researchers

Multi-Mechanistic Profile: Cloperastine's combination of central and peripheral actions offers a non-

opioid therapeutic option, which is a significant area of interest in drug development [4] [5].
Established Safety Profile: Preclinical and clinical data indicate a profile devoid of narcotic effects

and respiratory depression, which are common limitations of opioid-derived antitussives [4].
Development Considerations: The market and technical data highlight a focus on high-purity

intermediates and diverse formulations (tablets, syrups), pointing to opportunities in novel drug
delivery systems and combination therapies [6] [8] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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